Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethy l-

• CAS No.: 119584-58-6
• Molecular Formula: C16H21NO2
• Synonyms: Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethy l-

Description

Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethyl- is a heterocyclic compound with a unique structure that combines imidazole and diazepine rings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethyl- typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable precursor with phosphorus pentasulfide (P₂S₅) to form the desired compound . The reaction conditions often include boiling the precursor in the presence of P₂S₅, followed by purification steps to isolate the final product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethyl- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups on the compound.

Substitution: Substitution reactions, particularly at the nitrogen atoms, can lead to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO₄) and reducing agents such as sodium borohydride (NaBH₄). The reactions are typically carried out under controlled temperatures and pH conditions to ensure the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazo[4,5-e][1,4]diazepine derivatives with additional oxygen-containing functional groups .

Scientific Research Applications

Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethyl- has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethyl- involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Imidazo[4,5-e][1,3]diazepine-4,8-dione: Another heterocyclic compound with similar structural features but different functional groups.

1,4,7-trimethyl-4,5,7,8-tetrahydro-6H-imidazo[4,5-e][1,4]diazepine-5,8-dione: A cyclic caffeine analog with distinct chemical properties.

Uniqueness

Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-4,7-dimethyl- is unique due to its specific combination of imidazole and diazepine rings, which imparts distinct chemical and biological properties.